(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-phenylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H18N4O2/c1-15-19(21(27)25(24(15)2)18-11-7-4-8-12-18)23-20(26)17(14-22)13-16-9-5-3-6-10-16/h3-13H,1-2H3,(H,23,26)/b17-13-
• InChI Key: IOUXIAYYOLWARJ-LGMDPLHJSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C(=CC3=CC=CC=C3)C#N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)/C(=C\C3=CC=CC=C3)/C#N
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

“(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-phenylprop-2-enamide” is a chemical compound that has been synthesized and characterized in scientific research. It is derived from 4-aminoantipyrine, an amine derivative with multi-functional groups, including a carbonyl moiety.

Synthesis Analysis

This compound was synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in equimolar ratio. The reaction resulted in the formation of a compound characterized by single crystal XRD analysis.

Molecular Structure Analysis

The molecular structure of the compound was analyzed using single crystal XRD analysis. The various intermolecular interactions, including H-bonding and interaction involving π-ring, stabilized the supramolecular assembly. The quantum parameters of the prepared compound were investigated by utilizing the Def2-SVPD basis set in conjunction with the hybrid method of B3LYP.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 4-aminoantipyrine and benzoylisothiocynate. The resulting compound was then characterized by single crystal XRD analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound were analyzed using various techniques. The results revealed similarities between the experimental and theoretical calculations. The HOMO orbitals are located at the hetero atoms, while the LUMO orbitals are located at the benzene ring.

Scientific Research Applications

Molecularly Imprinted Polymers (MIPs) for Selective Removal

• Description : Researchers have synthesized novel surface MIPs based on multi-walled carbon nanotubes (MWCNTs) using “EN300-18155977” as a template. .

Nitrogen Atom Deletion in Organic Molecules

• Description : Inspired by the work of Prof. Levin and colleagues, “EN300-18155977” has been employed as a “nitrogen-deleting” reagent. This elegant method allows for precise skeletal editing of organic molecules by selectively removing nitrogen atoms. .

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, as well as its potential applications in various fields of chemistry. The compound’s interaction with Ampicillin-CTX-M-15 suggests potential for further exploration in the field of drug discovery.